9-(4-Hydroxy-2,6,6-trimethyl-1-cyclohexen-1-yl)-3,7-dimethyl-2,4,6,8-nonatetraenenitrile

Specification

• Molecular Formula: C20H27NO
• Molecular Weight: 297.4 g/mol
• IUPAC Name: (2E,4E,6E,8E)-9-(4-hydroxy-2,6,6-trimethylcyclohexen-1-yl)-3,7-dimethylnona-2,4,6,8-tetraenenitrile
• Standard InChI: InChI=1S/C20H27NO/c1-15(7-6-8-16(2)11-12-21)9-10-19-17(3)13-18(22)14-20(19,4)5/h6-11,18,22H,13-14H2,1-5H3/b8-6+,10-9+,15-7+,16-11+
• Standard InChI Key: BIERSKLWVQKBEQ-DAWLFQHYSA-N
• Isomeric SMILES: CC1=C(C(CC(C1)O)(C)C)/C=C/C(=C/C=C/C(=C/C#N)/C)/C
• Canonical SMILES: CC1=C(C(CC(C1)O)(C)C)C=CC(=CC=CC(=CC#N)C)C

Introduction

Chemical Structure and Molecular Properties

Molecular Architecture

The compound’s IUPAC name, (2E,4E,6E,8E)-9-(4-hydroxy-2,6,6-trimethylcyclohexen-1-yl)-3,7-dimethylnona-2,4,6,8-tetraenenitrile, reflects its intricate structure:

• Cyclohexene Ring: Substituted with hydroxyl (-OH) and three methyl (-CH3) groups at positions 4, 2, 6, and 6, respectively.

• Nonatetraene Chain: A nine-carbon chain with four conjugated double bonds (2E,4E,6E,8E) and methyl groups at positions 3 and 7.

• Nitrile Group: A -C≡N moiety at the terminal position, enhancing electrophilicity.

The stereochemistry of the double bonds (all trans) and the cyclohexene ring’s substituents influence its conformational stability and reactivity.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C20H27NO
Molecular Weight	297.4 g/mol
IUPAC Name	(2E,4E,6E,8E)-9-(4-hydroxy-2,6,6-trimethylcyclohexen-1-yl)-3,7-dimethylnona-2,4,6,8-tetraenenitrile
CAS Number	536697-46-8

Spectroscopic and Computational Data

• InChI Key: The Standard InChIKey (B...) provided in enables database searches and computational modeling.

• 3D Conformation: PubChem’s 3D conformer model suggests a planar geometry for the nonatetraene chain, with the cyclohexene ring adopting a chair-like conformation.

Synthesis and Chemical Reactivity

Synthetic Routes

While explicit protocols for this compound are scarce, analogous retinoid derivatives are synthesized via:

• Wittig Reactions: To form conjugated double bonds.

• Grignard Additions: For coupling the cyclohexene moiety to the polyene chain.

• Nitrile Introduction: Via dehydration of amides or substitution reactions.

Challenges include controlling stereochemistry and preventing isomerization during synthesis.

Table 2: Hypothetical Synthesis Steps

Step	Reaction Type	Reagents/Conditions	Target Intermediate
1	Wittig Olefination	Ph3P=CH-CO-R, THF, 0°C	Conjugated diene formation
2	Grignard Coupling	Mg, Cyclohexenyl bromide	Cyclohexene-polyene linkage
3	Nitrile Formation	KCN, DMSO, RT	Terminal -C≡N addition

Reactivity Profile

• Electrophilic Sites: The nitrile group and electron-deficient double bonds may undergo nucleophilic additions.

• Oxidation: The hydroxyl group on the cyclohexene ring could oxidize to a ketone under strong conditions.

Physicochemical Properties

Solubility and Stability

• Solubility: Miscible in chloroform, dichloromethane, ethyl acetate, and methanol.

• Stability: Likely sensitive to light and heat due to conjugated double bonds; storage under inert gas recommended.

Table 3: Physical and Chemical Data

Property	Value	Source
Solubility	Chloroform, DCM, EtOAc, MeOH
Boiling Point	Not reported	–
Melting Point	Not reported	–

Research Gaps and Future Directions

• Synthetic Optimization: Developing stereoselective routes.

• Biological Screening: Testing in vitro toxicity and receptor binding.

• Physicochemical Studies: Measuring melting/boiling points and stability.